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Compound of Interest

Compound Name:
3-Oxo-3-(thiophen-3-

yl)propanenitrile

Cat. No.: B1349826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Oxo-3-(thiophen-3-
yl)propanenitrile, a key building block in medicinal chemistry. This document outlines its

chemical and physical properties, safety information, a detailed experimental protocol for its

synthesis, and its potential role in biological signaling pathways.

Core Properties
3-Oxo-3-(thiophen-3-yl)propanenitrile, identified by the CAS number 69879-30-7, is a

bifunctional molecule containing both a ketone and a nitrile group.[1][2][3] This unique structure

makes it a valuable intermediate in the synthesis of various heterocyclic compounds,

particularly in the development of novel therapeutics.

The key physicochemical properties of 3-Oxo-3-(thiophen-3-yl)propanenitrile are

summarized in the table below. These properties are crucial for its handling, storage, and

application in chemical synthesis.
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Property Value Reference

CAS Number 69879-30-7 [1]

Molecular Formula C₇H₅NOS [1][3]

Molecular Weight 151.19 g/mol [1]

Appearance White to off-white solid [3]

Melting Point 91-93 °C [3]

Boiling Point 313.4 ± 22.0 °C (Predicted) [3]

Density 1.256 ± 0.06 g/cm³ (Predicted) [3]

pKa 7.56 ± 0.10 (Predicted) [3]

This compound is also known by several other names in the literature and commercial

catalogs[3][4][5]:

3-oxo-3-(3-thienyl)propanenitrile

β-Oxo-3-thiophenepropanenitrile

3-Thenoylacetonitrile

2-(thiophene-3-carbonyl)acetonitrile

3-cyanoacetyl thiophene

Safety and Handling
Proper handling of 3-Oxo-3-(thiophen-3-yl)propanenitrile is essential in a laboratory setting.

The compound is classified as an irritant.[3] Below is a summary of its GHS hazard information.
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Hazard Information Details Reference

Signal Word Warning [3]

GHS Pictogram GHS07 [3]

Hazard Statements

H302 - Harmful if

swallowedH312 - Harmful in

contact with skinH315 -

Causes skin irritationH319 -

Causes serious eye

irritationH332 - Harmful if

inhaledH335 - May cause

respiratory irritation

[3]

Precautionary Statements

P261, P264, P270, P271,

P280, P301+P312,

P302+P352, P304+P340,

P305+P351+P338, P330,

P332+P313, P337+P313,

P362, P403+P233, P405,

P501

[3]

Storage Temperature 2-8°C [3]

Experimental Protocols
The synthesis of β-ketonitriles such as 3-Oxo-3-(thiophen-3-yl)propanenitrile is typically

achieved through a Claisen condensation reaction. The following protocol describes a general

procedure involving the condensation of a thiophene-3-carboxylate ester with acetonitrile in the

presence of a strong base.

Materials:

Methyl thiophene-3-carboxylate

Anhydrous acetonitrile

Sodium hydride (NaH), 60% dispersion in mineral oil
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Anhydrous diethyl ether or tetrahydrofuran (THF)

Hydrochloric acid (HCl), 1M solution

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, condenser, magnetic stirrer, dropping funnel, and nitrogen inlet

Procedure:

Preparation: A three-necked round-bottom flask equipped with a magnetic stirrer, a

condenser, a dropping funnel, and a nitrogen inlet is flame-dried and allowed to cool under a

stream of dry nitrogen.

Reaction Setup: The flask is charged with sodium hydride (1.2 equivalents), which has been

previously washed with anhydrous hexane to remove the mineral oil. Anhydrous THF is

added to create a slurry.

Addition of Acetonitrile: Anhydrous acetonitrile (2.0 equivalents) is added dropwise to the

stirred slurry at 0°C (ice bath). The mixture is then allowed to warm to room temperature and

stirred for 30 minutes.

Addition of Ester: A solution of methyl thiophene-3-carboxylate (1.0 equivalent) in anhydrous

THF is added dropwise to the reaction mixture via the dropping funnel over a period of 30

minutes.

Reaction: The reaction mixture is heated to reflux and maintained at this temperature for 4-6

hours, with the progress of the reaction monitored by thin-layer chromatography (TLC).

Quenching: After the reaction is complete, the mixture is cooled to 0°C, and the excess

sodium hydride is cautiously quenched by the slow addition of water.

Acidification and Extraction: The aqueous layer is acidified to pH 3-4 with 1M HCl. The

resulting mixture is then extracted three times with diethyl ether.
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Washing and Drying: The combined organic extracts are washed with saturated sodium

bicarbonate solution and then with brine. The organic layer is dried over anhydrous

magnesium sulfate.

Purification: The solvent is removed under reduced pressure, and the crude product is

purified by column chromatography on silica gel or by recrystallization from an appropriate

solvent system (e.g., ethanol/water) to yield pure 3-Oxo-3-(thiophen-3-yl)propanenitrile.

Start: Prepare Reactants
(NaH, Acetonitrile, Methyl thiophene-3-carboxylate)

Reaction Setup:
Charge flask with NaH and THF under N₂

Add Acetonitrile dropwise at 0°C Add Methyl thiophene-3-carboxylate solution Heat to Reflux for 4-6 hours
(Claisen Condensation) Quench reaction with H₂O at 0°C Acidify with 1M HCl Extract with Diethyl Ether Wash with NaHCO₃/Brine

Dry over MgSO₄

Purify by Column Chromatography
or Recrystallization

End Product:
3-Oxo-3-(thiophen-3-yl)propanenitrile

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Oxo-3-(thiophen-3-yl)propanenitrile.

Biological Significance and Signaling Pathways
While specific signaling pathways directly involving 3-Oxo-3-(thiophen-3-yl)propanenitrile are

not extensively documented, its utility as a precursor for pharmacologically active molecules is

recognized. For instance, it is used in the preparation of thiazolyl nicotinamides, which act as

adenosine A3 receptor modulators.[3] The adenosine A3 receptor is a G protein-coupled

receptor (GPCR) that plays a role in various physiological processes, including inflammation

and cardiac function.

Modulation of the A3 receptor can trigger downstream signaling cascades. The diagram below

illustrates a generalized signaling pathway for a Gαi-coupled receptor like the adenosine A3

receptor.
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Caption: Generalized Gαi-coupled receptor signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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